Cas no 1804370-87-3 (5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol
• CAS No: 1804370-87-3
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872318
• Update Time: 2025-10-15

5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-4(3-13)6(7(10)11)5(9)2-12-8/h2,7,13H,3H2,1H3
• InChI Key： SHWIDRKSYKNUTG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(CO)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol

Introduction to 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1804370-87-3)

5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804370-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a methoxy group, along with a hydroxymethyl moiety at the 3-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The chloro and difluoromethyl substituents are particularly noteworthy, as they are known to enhance the metabolic stability and binding affinity of molecules in drug design. The methoxy group contributes to the compound's solubility and reactivity, while the hydroxymethyl functionality provides a site for further chemical modifications. These structural features have made this compound a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their diverse biological activities. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including infectious disorders, cancer, and neurological conditions. The structural motifs present in 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol align well with these pharmacological targets, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The presence of multiple reactive sites allows for modular synthesis, enabling researchers to attach various pharmacophoric groups through classical organic transformations. This flexibility has been exploited in several synthetic strategies aimed at generating novel analogs with enhanced biological activity.

Recent studies have highlighted the role of 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the pyridine core with electron-withdrawing groups like chloro and difluoromethyl substituents, researchers can fine-tune the binding interactions with kinase active sites. Additionally, the methoxy and hydroxymethyl groups provide opportunities for further derivatization to optimize potency and selectivity.

The difluoromethyl group is particularly interesting from a medicinal chemistry perspective. This moiety has been shown to improve metabolic stability by preventing oxidative degradation and can also enhance binding affinity through favorable interactions with biological targets. The incorporation of difluoromethyl groups into drug candidates has been associated with increased bioavailability and prolonged half-life, making it a desirable feature in lead optimization.

In addition to its applications in kinase inhibition, 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol has shown promise in other therapeutic areas. For instance, its structural framework is reminiscent of several antiviral agents that target RNA-dependent RNA polymerases. The ability to modify the pyridine core while retaining key pharmacophoric elements makes this compound a versatile tool for designing inhibitors against viral replication mechanisms.

The synthesis of 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol involves multi-step organic reactions that highlight the compound's synthetic complexity. Key steps typically include nucleophilic substitution reactions to introduce the chloro and methoxy groups, followed by protection-deprotection strategies to manipulate the hydroxymethyl functionality. The introduction of the difluoromethyl group often requires specialized reagents or catalytic systems to ensure high yield and selectivity.

Advances in synthetic methodologies have enabled more efficient routes to complex pyridine derivatives like 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol. Transition-metal-catalyzed cross-coupling reactions have become particularly valuable for constructing carbon-carbon bonds under mild conditions. These methods have allowed chemists to access previously inaccessible analogs with improved yields and reduced environmental impact.

The biological evaluation of derivatives derived from 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol has revealed several promising leads with therapeutic potential. In preclinical studies, certain analogs have demonstrated inhibitory activity against disease-causing targets without significant toxicity. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The future direction of research involving 5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol is likely to focus on expanding its applications into new therapeutic areas and optimizing its synthetic routes for scalability. Additionally, computational methods such as molecular modeling and virtual screening are being employed to accelerate the discovery process by predicting binding affinities and identifying optimal derivatives.

In conclusion,5-Chloro-4-(difluoromethyl)-2-methoxypyridine-3-methanol (CAS No. 1804370-87-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, it is expected that more derivatives will be developed with improved properties for clinical applications.